N,N-dibenzyl-4-methoxy-4-methylpentan-1-amine

• Molecular Formula: C21H29NO
• Molecular Weight: 311.5 g/mol
• IUPAC Name: N,N-dibenzyl-4-methoxy-4-methylpentan-1-amine
• InChI: InChI=1S/C21H29NO/c1-21(2,23-3)15-10-16-22(17-19-11-6-4-7-12-19)18-20-13-8-5-9-14-20/h4-9,11-14H,10,15-18H2,1-3H3
• InChI Key: YZFIZUVWTBMEBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCN(CC1=CC=CC=C1)CC2=CC=CC=C2)OC

Description

N,N-dibenzyl-4-methoxy-4-methylpentan-1-amine is a useful research compound. Its molecular formula is C21H29NO and its molecular weight is 311.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Treat a 0° C. solution of 5-(dibenzylamino)-2-methylpentan-2-ol (3 g, 10.2 mmol) in THF (25 mL), under N2, portion-wise with KH (30%, 1.5 g, 11.3 mmol), stir at 0° C. for 0.5 h, add MeI (1.6 g, 11.3 mmol) drop-wise, warm to RT and stir for 3 h. Cool to 0° C., quench with satd. NH4Cl, partially concentrate under reduced pressure, extract with EtOAc (3×), wash the combined organics with brine, dry over Na2SO4, concentrate and purify via silica gel chromatography to afford the title compound (3.1 g, 97%). 1H NMR (400 MHz, DMSO-d6): δ 7.38-7.21 (m, 10H), 3.57 (s, 4H), 3.14 (s, 3H), 2.42 (t, J=7.2 Hz, 2H), 1.58-1.52 (m, 2H), 1.43-1.39 (m, 2H), 1.11 (s, 6H).